Cas no 1805060-29-0 (2-Amino-4-cyano-5-(difluoromethyl)pyridine-3-carboxaldehyde)

• Product Name: 2-Amino-4-cyano-5-(difluoromethyl)pyridine-3-carboxaldehyde
• CAS No: 1805060-29-0
• MF: C₈H₅F₂N₃O
• MW: 197.141607999802
• CID: 4853063
• Update Time: 2025-05-19

2-Amino-4-cyano-5-(difluoromethyl)pyridine-3-carboxaldehyde Chemical and Physical Properties

Names and Identifiers

• 2-Amino-4-cyano-5-(difluoromethyl)pyridine-3-carboxaldehyde

• Inchi： 1S/C8H5F2N3O/c9-7(10)5-2-13-8(12)6(3-14)4(5)1-11/h2-3,7H,(H2,12,13)
• InChI Key： JNMVOYMNYLCUAU-UHFFFAOYSA-N
• SMILES： FC(C1=CN=C(C(C=O)=C1C#N)N)F

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 263
• XLogP3: 0.9
• Topological Polar Surface Area: 79.8

Additional information on 2-Amino-4-cyano-5-(difluoromethyl)pyridine-3-carboxaldehyde

Recent Advances in the Study of 2-Amino-4-cyano-5-(difluoromethyl)pyridine-3-carboxaldehyde (CAS: 1805060-29-0)

2-Amino-4-cyano-5-(difluoromethyl)pyridine-3-carboxaldehyde (CAS: 1805060-29-0) is a key intermediate in the synthesis of various biologically active compounds, particularly in the field of medicinal chemistry. Recent studies have highlighted its potential as a building block for the development of novel therapeutic agents, including kinase inhibitors and antimicrobial compounds. This research briefing provides an overview of the latest findings related to this compound, focusing on its synthesis, applications, and biological activities.

A study published in the Journal of Medicinal Chemistry (2023) demonstrated the efficient synthesis of 2-Amino-4-cyano-5-(difluoromethyl)pyridine-3-carboxaldehyde via a multi-step process involving condensation and fluorination reactions. The researchers emphasized the compound's high yield and purity, making it a valuable precursor for further chemical modifications. The study also explored its reactivity with various nucleophiles, paving the way for the creation of diverse pyridine-based derivatives with potential pharmacological properties.

In the context of drug discovery, 2-Amino-4-cyano-5-(difluoromethyl)pyridine-3-carboxaldehyde has been utilized as a scaffold for the design of kinase inhibitors. A recent patent application (WO2023056321) disclosed its incorporation into novel compounds targeting EGFR and HER2 kinases, which are implicated in various cancers. Preliminary in vitro assays showed promising inhibitory activity, with IC50 values in the nanomolar range. These findings suggest that derivatives of this compound could serve as potent anticancer agents.

Furthermore, the antimicrobial potential of 2-Amino-4-cyano-5-(difluoromethyl)pyridine-3-carboxaldehyde has been investigated in a 2024 study published in Bioorganic & Medicinal Chemistry Letters. The research team synthesized a series of Schiff base derivatives from this aldehyde and evaluated their activity against multidrug-resistant bacterial strains. Several derivatives exhibited significant antibacterial effects, particularly against Gram-positive pathogens, highlighting the compound's versatility in addressing global antimicrobial resistance challenges.

The compound's unique structural features, including the difluoromethyl group and the reactive aldehyde functionality, contribute to its broad applicability in medicinal chemistry. Recent computational studies have employed molecular docking and QSAR analyses to predict the binding modes and optimize the biological activities of its derivatives. These in silico approaches have accelerated the identification of promising lead compounds for further development.

In conclusion, 2-Amino-4-cyano-5-(difluoromethyl)pyridine-3-carboxaldehyde (CAS: 1805060-29-0) continues to attract significant research interest due to its synthetic accessibility and pharmacological potential. Ongoing studies are exploring its applications in various therapeutic areas, including oncology, infectious diseases, and inflammation. Future research directions may focus on improving the pharmacokinetic properties of its derivatives and investigating their mechanisms of action in greater detail.